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Compound of Interest

Compound Name: Tfllrnpndk-NH2

Cat. No.: B12379800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of the

Tfllrnpndk-NH2 peptide, a potent PAR-1 (Protease-Activated Receptor 1) agonist. Adherence

to these guidelines is crucial for maintaining the peptide's integrity, ensuring accurate

experimental results, and maximizing its shelf life.

Peptide Characteristics
Tfllrnpndk-NH2 is a synthetic peptide that acts as a selective agonist for the PAR-1 receptor. It

mimics the action of thrombin by binding to and activating the receptor, making it a valuable

tool for studying PAR-1 signaling in various physiological and pathological processes.

Quantitative Data Summary
While specific quantitative data for Tfllrnpndk-NH2 is not publicly available, data for a closely

related and shorter PAR-1 agonist peptide, TFLLRN, provides a useful reference for solubility

and storage.
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Parameter Value Source

Solubility of related peptide

(TFLLRN) in Water
≥ 12.5 mg/mL MedchemExpress[1]

Solubility of related peptide

(TFLLRN) in Water (with

assistance)

6.67 mg/mL (with

ultrasonication and warming to

60°C)

GlpBio[2]

Storage of Lyophilized Powder
-80°C for 2 years; -20°C for 1

year
MedchemExpress[1][3]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
MedchemExpress[1][3]

Experimental Protocols
Dissolution Protocol
The solubility of a peptide is primarily determined by its amino acid composition. Tfllrnpndk-
NH2 contains basic residues (Arginine and Lysine) and is amidated at the C-terminus,

suggesting it is a basic peptide. The following protocol is recommended for its dissolution.

Materials:

Tfllrnpndk-NH2 peptide (lyophilized powder)

Sterile, deionized water

0.1% Acetic Acid in sterile, deionized water (optional)

Vortex mixer

Ultrasonic bath

Procedure:

Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of atmospheric
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moisture, which can degrade the peptide.

Initial Solubilization in Water: Add a small amount of sterile, deionized water to the vial to

achieve a concentration of ≥ 10 mg/mL. Gently vortex the vial to dissolve the peptide.

Assisted Solubilization (if necessary): If the peptide does not fully dissolve in water, the

following steps can be taken:

Sonication: Place the vial in an ultrasonic water bath for 5-10 minutes.

Warming: Gently warm the vial to 37°C.

Acidic Solvent (if necessary): If the peptide remains insoluble, add a small volume of 0.1%

acetic acid dropwise while vortexing until the peptide is fully dissolved. As a basic peptide, its

solubility should be enhanced in a slightly acidic solution.

Final Dilution: Once the peptide is dissolved, it can be diluted to the desired final

concentration with the appropriate sterile buffer or cell culture medium for your experiment.

Storage Protocol
Proper storage is critical to prevent degradation of the peptide.

Lyophilized Peptide:

Long-term storage: Store the lyophilized peptide at -80°C for up to 2 years.[1][3]

Short-term storage: For shorter periods, storage at -20°C for up to 1 year is acceptable.[1][3]

Always store the vial in a desiccator to protect it from moisture.

Peptide Solutions:

Stock Solutions: Prepare a concentrated stock solution (e.g., 10 mg/mL) and aliquot it into

single-use volumes to avoid repeated freeze-thaw cycles.

Long-term storage: Store aliquots of the stock solution at -80°C for up to 6 months.[1][3]

Short-term storage: For frequent use, aliquots can be stored at -20°C for up to 1 month.[1][3]
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Avoid storing peptide solutions in frost-free freezers, as temperature fluctuations during

defrost cycles can degrade the peptide.
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Caption: Workflow for the dissolution of Tfllrnpndk-NH2 peptide.
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Caption: Decision tree for the proper storage of Tfllrnpndk-NH2 peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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